Cas no 1261964-74-2 (5-(3-Chloro-5-fluorophenyl)nicotinic acid)

5-(3-Chloro-5-fluorophenyl)nicotinic acid is a fluorinated and chlorinated nicotinic acid derivative, serving as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its structural features, including the chloro-fluorophenyl and pyridine-carboxylic acid moieties, enhance its utility in designing bioactive compounds, particularly in medicinal chemistry for targeted drug development. The compound exhibits high purity and stability, making it suitable for precise synthetic applications. Its dual halogen substitution allows for selective functionalization, enabling further derivatization in complex molecular frameworks. This compound is commonly employed in research settings for developing kinase inhibitors, receptor modulators, and other specialized fine chemicals.

5-(3-Chloro-5-fluorophenyl)nicotinic acid structure

1261964-74-2 structure

Product Name:5-(3-Chloro-5-fluorophenyl)nicotinic acid

CAS No:1261964-74-2

MF:C₁₂H₇ClFNO₂

MW:251.640885591507

MDL:MFCD18317704

CID:1033652

PubChem ID:53223572

Update Time:2025-05-22

5-(3-Chloro-5-fluorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

- 5-(3-Chloro-5-fluorophenyl)nicotinic acid
- 5-(3-chloro-5-fluorophenyl)pyridine-3-carboxylic acid
- 5-(3-Chloro-5-fluorophenyl)nicotinicacid
- MFCD18317704
- J-516160
- DTXSID50687704
- 5-(3-chloro-5-fluoro-phenyl)pyridine-3-carboxylic acid
- A805528
- AKOS016844650
- DB-306175
- 1261964-74-2
- MDL： MFCD18317704
- Inchi： 1S/C12H7ClFNO2/c13-10-2-7(3-11(14)4-10)8-1-9(12(16)17)6-15-5-8/h1-6H,(H,16,17)
- InChI Key： HTINWWOOVHVSGU-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(=C1)C1C=NC=C(C(=O)O)C=1)F

Computed Properties

Exact Mass: 251.0149343g/mol
Monoisotopic Mass: 251.0149343g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 290
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 50.2Å²

5-(3-Chloro-5-fluorophenyl)nicotinic acid Pricemore >>

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